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Compound of Interest

Compound Name: 3-Ethoxybenzaldehyde

Cat. No.: B1676413 Get Quote

CAS Number: 22924-15-8

This technical guide provides an in-depth overview of 3-Ethoxybenzaldehyde, a versatile

aromatic aldehyde of significant interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical and physical properties, detailed synthesis

protocols, key applications, and safety information.

Core Properties and Specifications
3-Ethoxybenzaldehyde is a colorless to light brown liquid, recognized for its utility as a key

intermediate in the synthesis of fine chemicals, pharmaceuticals, and fragrances. Its ethoxy

group enhances solubility and reactivity, making it a valuable component in various organic

reactions.

Physicochemical Data
The following table summarizes the key physical and chemical properties of 3-
Ethoxybenzaldehyde.
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Property Value Source

CAS Number 22924-15-8

Molecular Formula C₉H₁₀O₂

Molecular Weight 150.17 g/mol

Appearance Colorless to red-brown liquid

Purity ≥97% (GC)

Boiling Point 243 °C (lit.)

Density 1.07 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.542 (lit.)

Storage Conditions Store at 0-8°C

Structural Identifiers
Identifier Type Identifier Source

IUPAC Name 3-ethoxybenzaldehyde

SMILES CCOC1=CC=CC(=C1)C=O

InChI
1S/C9H10O2/c1-2-11-9-5-3-4-

8(6-9)7-10/h3-7H,2H2,1H3

InChI Key
QZMGMXBYJZVAJN-

UHFFFAOYSA-N

Synthesis of 3-Ethoxybenzaldehyde Derivatives: An
Experimental Protocol
While specific protocols for 3-Ethoxybenzaldehyde are not readily available in the searched

literature, a detailed methodology for a closely related and pharmaceutically important

derivative, 3-ethoxy-4-methoxybenzaldehyde, is well-documented. This synthesis serves as a

representative example of the etherification of a phenolic aldehyde. The following protocol is

adapted from patented industrial processes.
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Reaction: Ethylation of Isovanillin to 3-Ethoxy-4-methoxybenzaldehyde.

Materials:

Isovanillin (500 g)

Sodium Hydroxide (157 g)

Tetrabutylammonium Fluoride (120 g)

Bromoethane (537 g)

Deionized Water (1500 mL)

3 L Dry Reaction Flask with Magnetic Stirrer

Procedure:

In a 3 L dry reaction flask, dissolve 157 g of sodium hydroxide in 1500 mL of water.

To this solution, add 500 g of isovanillin, 120 g of tetrabutylammonium fluoride, and 537 g of

bromoethane.

Stir the reaction mixture at 25°C for 4 hours.

After the reaction is complete, the solid product is collected by suction filtration.

The resulting off-white solid powder is 3-ethoxy-4-methoxybenzaldehyde.

This process typically yields a product with a purity of 99.9% and a yield of approximately

96.1%.

Role in Drug Development and Pharmaceutical
Synthesis
3-Ethoxybenzaldehyde and its derivatives are crucial intermediates in the synthesis of various

pharmaceutical compounds. A prominent example is the use of 3-ethoxy-4-

methoxybenzaldehyde as a key precursor in the synthesis of Apremilast, a small molecule
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inhibitor of phosphodiesterase 4 (PDE4) used in the treatment of psoriasis and psoriatic

arthritis.

The synthesis of Apremilast from 3-ethoxy-4-methoxybenzaldehyde involves a multi-step

process, which is a critical workflow in the production of this therapeutic agent.

3-Ethoxy-4-methoxybenzaldehyde Intermediate AReaction Step 1 Intermediate BReaction Step 2 ApremilastFinal Cyclization

Click to download full resolution via product page

Apremilast Synthesis Workflow

This diagram illustrates the logical progression from the starting benzaldehyde derivative to the

final active pharmaceutical ingredient, Apremilast. Each step represents a distinct chemical

transformation, highlighting the importance of 3-ethoxy-4-methoxybenzaldehyde as a

foundational building block in this process.

Chemical Reactivity and Applications
The aldehyde functional group in 3-Ethoxybenzaldehyde is highly reactive and participates in

a variety of organic reactions, including:

Nucleophilic Additions: Reacts with nucleophiles at the carbonyl carbon.

Condensation Reactions: Undergoes condensation with amines, hydrazines, and other

compounds to form Schiff bases, hydrazones, etc.

Oxidation: Can be oxidized to the corresponding carboxylic acid.

Reduction: Can be reduced to the corresponding alcohol.

These reactions make it a versatile intermediate for the synthesis of:

Pharmaceuticals: As demonstrated with Apremilast, it serves as a key starting material for

complex drug molecules.
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Fragrances and Flavoring Agents: Its aromatic nature contributes to the creation of complex

scents and tastes.

Agrochemicals and Specialty Chemicals: Its reactivity is harnessed in the production of a

wide range of other chemical products.

Safety and Handling
3-Ethoxybenzaldehyde is classified as a hazardous substance and requires careful handling.

The following table summarizes its GHS hazard classifications.

Hazard Class Category Description Source

Skin

Corrosion/Irritation
2 Causes skin irritation

Serious Eye

Damage/Eye Irritation
2

Causes serious eye

irritation

Specific target organ

toxicity — single

exposure

3
May cause respiratory

irritation

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash face, hands, and any

exposed skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear

protective gloves/protective clothing/eye protection/face protection.

Response: If on skin, wash with plenty of soap and water. If inhaled, remove person to fresh

air and keep comfortable for breathing. If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Call a poison

center or doctor if you feel unwell.

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.
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The following diagram outlines the general workflow for safe handling and use of 3-
Ethoxybenzaldehyde in a laboratory setting.

Start: Chemical Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Dispense Chemical Carefully

Perform Reaction

Spill?

Follow Spill Cleanup Protocol

Yes

Dispose of Waste in
Designated Containers

No

End: Decontaminate & Remove PPE
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Safe Handling Workflow

To cite this document: BenchChem. [3-Ethoxybenzaldehyde: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676413#3-ethoxybenzaldehyde-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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